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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of regulatory standards for the pesticide
Dibromochloropropane (DBCP) across various countries and regions. DBCP is a persistent
organic pollutant known for its toxicity, leading to widespread bans and strict regulations
globally. This document summarizes the existing regulatory limits, details the analytical
methodologies for its detection, and visualizes the regulatory decision-making process.

Quantitative Regulatory Standards

The regulation of DBCP varies significantly worldwide, with many countries opting for a
complete ban on its use. For those that have established maximum contaminant levels, the
focus has primarily been on drinking water due to its potential for human exposure.
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Banned in
International Pesticide Use numerous - Varies by country

countries[4][5][6]

Note: TWA refers to the Time-Weighted Average concentration for a normal 8-hour workday
and a 40-hour workweek. ppb stands for parts per billion.

Experimental Protocols for DBCP Analysis

Accurate quantification of DBCP in environmental samples is crucial for regulatory enforcement
and risk assessment. The most widely adopted method is the U.S. Environmental Protection
Agency (EPA) Method 504.1.

U.S. EPA Method 504.1: Determination of 1,2-Dibromoethane (EDB) and 1,2-Dibromo-3-
chloropropane (DBCP) in Drinking Water by Microextraction and Gas Chromatography

This method is designed for the analysis of DBCP in finished drinking water and groundwater.

1. Scope and Application: This method is applicable to the determination of DBCP in a
concentration range of approximately 0.03 to 200 pg/L. The experimentally determined method
detection limit (MDL) for DBCP is 0.01 pg/L.

2. Summary of Method: A 35-mL water sample is extracted with 2 mL of hexane. A 2-uL aliquot
of the extract is then injected into a gas chromatograph (GC) equipped with a linearized
electron capture detector (ECD) for separation and quantification.

3. Sample Collection, Preservation, and Storage:
e Samples are collected in 40-mL vials containing a dechlorinating agent (sodium thiosulfate).

o Samples must be chilled to 4°C or less at the time of collection and maintained at that
temperature until analysis.
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5.

The maximum holding time for samples is 14 days from the time of collection.

. Apparatus and Materials:

Gas Chromatograph: Equipped with a linearized electron capture detector and a capillary
column suitable for the separation of DBCP from other potential contaminants.

Extraction Vials: 40-mL screw-cap vials with PTFE-faced silicone septa.
Microsyringes: For sample and standard injection.

Solvents and Reagents: Hexane (pesticide quality or equivalent), sodium thiosulfate, and
analytical standards of DBCP.

Quality Control: A formal quality control program is required, which includes an initial

demonstration of laboratory capability and the ongoing analysis of field reagent blanks,

laboratory reagent blanks, laboratory fortified blanks, and laboratory fortified sample matrices.

7.

. Procedure:

Extraction: Allow the sample and standards to come to room temperature. Add 2 mL of
hexane to the 35-mL sample in the vial. Shake vigorously for 1 minute. Let the phases
separate.

Gas Chromatography: Inject 2 pL of the hexane extract into the GC. The operating
conditions of the GC (e.g., oven temperature program, carrier gas flow rate) should be
optimized for the separation of DBCP.

Calibration: A procedural standard calibration is used. A series of standards containing
known concentrations of DBCP are extracted and analyzed in the same manner as the
samples to establish a calibration curve.

Data Analysis and Calculations: The concentration of DBCP in the sample is determined by

comparing the peak area from the sample chromatogram to the calibration curve.

Visualization of the Regulatory Process
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The following diagram illustrates a generalized workflow for the establishment of regulatory

standards for a chemical substance like DBCP.

Risk Management

Regulatory Decision

Implementation & Review

Standard Setting
(e.g., MCL)

Monitoring &
Enforcement

eeeeeeeeeeeee

Periodic Review ‘

Click to download full resolution via product page

Caption: A generalized workflow of the regulatory process for chemical substances.

This guide highlights the stringent global consensus on the dangers of DBCP, leading to

widespread bans. For regions where it is still monitored, such as in the United States for legacy

contamination, clear regulatory limits and robust analytical methods are in place to protect

public health. The provided experimental protocol and regulatory workflow visualization offer

valuable resources for professionals in the fields of environmental science and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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